![molecular formula C10H13N5OS2 B4071965 N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide](/img/structure/B4071965.png)
N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide
Overview
Description
N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide, also known as MTIP, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MTIP is a selective antagonist of the G protein-coupled receptor CXCR4, which plays a crucial role in several physiological and pathological processes.
Mechanism of Action
N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide acts as a selective antagonist of CXCR4 by binding to its extracellular domain and preventing the activation of downstream signaling pathways. CXCR4 activation leads to the activation of several intracellular signaling pathways, including the PI3K/Akt, MAPK/ERK, and JAK/STAT pathways, which promote cell survival, proliferation, and migration. This compound blocks CXCR4-mediated signaling and inhibits cancer cell migration, invasion, and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to inhibit CXCR4-mediated signaling and block cancer cell migration, invasion, and metastasis in preclinical models. It has also been shown to enhance the mobilization and homing of HSCs, which could improve the efficacy of stem cell transplantation. In HIV/AIDS treatment, this compound has been shown to inhibit X4-tropic HIV infection in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide is a selective antagonist of CXCR4, which makes it a valuable tool for studying CXCR4-mediated signaling pathways. However, its potency and efficacy could vary depending on the experimental conditions and the cell type used. This compound could also have off-target effects and interact with other receptors or signaling pathways, which could complicate the interpretation of the results.
Future Directions
Could include the development of more potent and selective CXCR4 antagonists, the optimization of the synthesis method of N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide, and the investigation of its potential applications in other fields, such as autoimmune diseases and inflammation.
Scientific Research Applications
N-{3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propyl}-1H-imidazole-2-carboxamide has been extensively studied for its potential applications in cancer therapy, stem cell research, and HIV/AIDS treatment. CXCR4 is overexpressed in several cancer types, including breast, pancreatic, and prostate cancer, and its activation promotes tumor growth, invasion, and metastasis. This compound has been shown to inhibit CXCR4-mediated signaling and block cancer cell migration, invasion, and metastasis in preclinical models.
In stem cell research, CXCR4 plays a crucial role in the homing and engraftment of hematopoietic stem cells (HSCs) in the bone marrow. This compound has been shown to enhance the mobilization and homing of HSCs, which could improve the efficacy of stem cell transplantation.
In HIV/AIDS treatment, CXCR4 is a co-receptor for the entry of X4-tropic HIV strains into host cells. This compound has been shown to inhibit X4-tropic HIV infection in vitro and in vivo, and it could be a potential therapeutic agent for HIV/AIDS.
properties
IUPAC Name |
N-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propyl]-1H-imidazole-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5OS2/c1-7-14-15-10(18-7)17-6-2-3-13-9(16)8-11-4-5-12-8/h4-5H,2-3,6H2,1H3,(H,11,12)(H,13,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWCDEKGOEVWTIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)SCCCNC(=O)C2=NC=CN2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.